Cas no 2171722-59-9 (1-(5-aminopyrazin-2-yl)azetidine-2-carboxamide)

• Product Name: 1-(5-aminopyrazin-2-yl)azetidine-2-carboxamide
• CAS No: 2171722-59-9
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 6484448
• PubChem ID: 165519356
• Update Time: 2025-05-22

1-(5-aminopyrazin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-aminopyrazin-2-yl)azetidine-2-carboxamide
• EN300-1281034
• 2171722-59-9

• Inchi： 1S/C8H11N5O/c9-6-3-12-7(4-11-6)13-2-1-5(13)8(10)14/h3-5H,1-2H2,(H2,9,11)(H2,10,14)
• InChI Key： YFPQBYSAUAMSTD-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C=NC(=CN=1)N)N

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 98.1Ų

Additional information on 1-(5-aminopyrazin-2-yl)azetidine-2-carboxamide

1-(5-Aminopyrazin-2-yl)azetidine-2-carboxamide (CAS No: 2171722-59-9)

The compound 1-(5-Aminopyrazin-2-yl)azetidine-2-carboxamide, identified by the CAS registry number CAS No: 2171722-59-9, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique chemical properties and promising applications in drug discovery. Recent studies have highlighted its role in targeting specific biological pathways, making it a valuable candidate for therapeutic development.

The molecular structure of 1-(5-Aminopyrazin-2-yl)azetidine-2-carboxamide comprises a pyrazine ring substituted with an amino group at position 5 and an azetidine ring at position 2. The azetidine moiety is further modified with a carboxamide group, which contributes to its pharmacokinetic properties. This combination of functional groups allows the compound to interact with various biological targets, including enzymes and receptors, making it a versatile tool in drug design.

Recent research has focused on optimizing the synthesis of this compound to improve its yield and purity. Scientists have explored novel synthesis pathways, including microwave-assisted synthesis and catalytic methods, to achieve better reaction conditions. These advancements have not only enhanced the scalability of production but also opened new avenues for modifying the molecule to suit specific therapeutic needs.

In terms of biological activity, 1-(5-Aminopyrazin-2-yl)azetidine-2-carboxamide has shown potent inhibitory effects on several key enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit kinases and proteases, which are critical targets in cancer and inflammatory diseases. Furthermore, preclinical data suggest that this compound exhibits favorable pharmacokinetic profiles, including good bioavailability and minimal toxicity, which are essential for its translation into clinical settings.

The application of computational chemistry techniques has significantly advanced our understanding of this compound's interactions with biological systems. Molecular docking studies have revealed that the amino group on the pyrazine ring plays a crucial role in binding to target proteins. Additionally, quantum mechanical calculations have provided insights into the electronic properties of the molecule, aiding in the design of more effective analogs.

Looking ahead, the development of 1-(5-Aminopyrazin-2-yl)azetidine-2-carboxamide as a therapeutic agent is expected to proceed through rigorous preclinical testing and subsequent clinical trials. Researchers are also exploring its potential as a component in combination therapies, where it could synergize with other drugs to enhance efficacy and reduce side effects.

In conclusion, 1-(5-Aminopyrazin-2-yl)azetidine-2-carboxamide (CAS No: 2171722-59-9) represents a promising lead compound in medicinal chemistry. Its unique structure, coupled with recent advances in synthesis and biological characterization, positions it as a strong candidate for addressing unmet medical needs. Continued research into its properties and applications will undoubtedly contribute to the development of innovative therapeutic strategies.